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Compound of Interest

Compound Name: 5-Bromo-2-chlorothiazole

Cat. No.: B1280334 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for 5-Bromo-2-chlorothiazole. The information herein is

compiled from various sources and should be used as a guide for safe laboratory practices. It is

imperative to always consult the specific Safety Data Sheet (SDS) provided by the supplier

before handling this chemical and to conduct a thorough risk assessment.

Hazard Identification and Classification
5-Bromo-2-chlorothiazole is a halogenated heterocyclic compound.[1] While a specific,

universally adopted GHS classification for 5-Bromo-2-chlorothiazole is not consistently

available across all suppliers, data for structurally similar compounds, such as other

brominated and chlorinated thiazoles, indicates potential hazards. The following table

summarizes the likely hazard classifications.

Table 1: GHS Hazard Classification
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed
GHS07 Warning

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
GHS07 Warning

Serious Eye

Damage/Eye

Irritation

2A

H319: Causes

serious eye

irritation

GHS07 Warning

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory tract

irritation)

3

H335: May

cause respiratory

irritation

GHS07 Warning

Note: This classification is based on data for closely related compounds and should be treated

as indicative.[2][3]

Physical and Chemical Properties
Understanding the physical and chemical properties of 5-Bromo-2-chlorothiazole is crucial for

safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C₃HBrClNS

Molecular Weight 198.47 g/mol

Appearance Likely a liquid or solid

Boiling Point
~216.7°C at 760 mmHg (for 2-Bromo-5-

chlorothiazole)

Flash Point ~84.8°C (for 2-Bromo-5-chlorothiazole)

Storage Temperature
-20°C is recommended for the similar 2-Bromo-

5-chlorothiazole

Safe Handling and Storage
Adherence to strict handling and storage protocols is essential to minimize risk.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against exposure.

Table 3: Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield should also be worn

where there is a risk of

splashing.

To protect against splashes

and airborne particles that can

cause serious eye irritation.[4]

Hand Protection

Chemical-resistant,

impermeable gloves (e.g.,

Nitrile, Neoprene). Gloves

must be inspected before use.

To prevent skin contact, which

can lead to irritation.[4]

Body Protection

A flame-retardant lab coat, fully

buttoned. A chemical-resistant

apron is recommended for

larger quantities.

To protect against accidental

skin contact and contamination

of personal clothing.[4]

Respiratory Protection

Use only in a well-ventilated

area, preferably a chemical

fume hood. If irritation is

experienced, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates should be used.

To prevent respiratory tract

irritation from vapors or

aerosols.[4][5]

Handling Procedures
All operations involving 5-Bromo-2-chlorothiazole should be conducted within a certified

chemical fume hood.[4] Use appropriate tools to avoid direct contact. Keep containers tightly

closed when not in use.[5] Wash hands thoroughly after handling, even if gloves were worn.[4]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6] Keep away from

incompatible materials such as strong oxidizing agents.[7]
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First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

[8][9]

Skin Contact

Immediately wash with plenty of soap and water

for at least 15 minutes while removing

contaminated clothing and shoes.[9][10] If

irritation persists, get medical attention.[9]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the lower and upper eyelids.[9] Remove contact

lenses if present and easy to do. Continue

rinsing.[8] Seek immediate medical attention.[9]

Ingestion

Do NOT induce vomiting.[11] Clean mouth with

water and drink plenty of water afterwards.[5][7]

Seek immediate medical attention.[8][9]

Accidental Release and Disposal
Accidental Release Measures
In case of a spill, wear appropriate personal protective equipment.[8] Ventilate the area of the

leak or spill. For small spills, absorb with an inert material and place in a suitable container for

disposal. For large spills, dike the area to prevent spreading. Do not allow the material to be

released into the environment without proper governmental permits.[8]

Disposal Considerations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

http://www.accelachem.com/cn/msds/SY005157.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://aksci.com/sds/5371CG_SDS.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
http://www.accelachem.com/cn/msds/SY005157.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.moh.gov.sa/en/HealthAwareness/EducationalContent/Firstaid/Pages/005.aspx
https://www.fishersci.com/store/msds?partNumber=AAA12218&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH31514~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2006:37:58~~2-Amino-5-bromothiazole%20hydrobromide~~
http://www.accelachem.com/cn/msds/SY005157.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
http://www.accelachem.com/cn/msds/SY005157.pdf
http://www.accelachem.com/cn/msds/SY005157.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of contents and container in accordance with local, regional, national, and international

regulations.[5] Contact a licensed professional waste disposal service to dispose of this

material.

Experimental Protocols & Workflows
Safe Handling Workflow
The following diagram outlines the logical workflow for the safe handling of 5-Bromo-2-
chlorothiazole in a laboratory setting.
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Caption: Workflow for the safe handling of 5-Bromo-2-chlorothiazole.
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Precautionary Statement Logic
The following diagram illustrates the logical relationship between hazard identification and the

corresponding precautionary measures.

hazard

prevention

response

storage_disposal

5-Bromo-2-chlorothiazole Hazard Identification Harmful if swallowed (H302) Causes skin irritation (H315) Causes serious eye irritation (H319) May cause respiratory irritation (H335) Prevention (P2XX) P261: Avoid breathing vapours/spray P264: Wash hands thoroughly after handling P270: Do not eat, drink or smoke when using this product P271: Use only outdoors or in a well-ventilated area P280: Wear protective gloves/eye protection

Response (P3XX) P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell P302+P352: IF ON SKIN: Wash with plenty of soap and water P304+P340: IF INHALED: Remove person to fresh air P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes

Storage & Disposal (P4XX, P5XX) P403+P233: Store in a well-ventilated place. Keep container tightly closed P405: Store locked up P501: Dispose of contents/container to an approved waste disposal plant

Click to download full resolution via product page

Caption: Logical flow from hazard identification to precautionary measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

